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Compound of Interest

Compound Name:
N-Tetracosanoyl-D-sphingosine 1-

benzoate

Cat. No.: B571269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and

experimental use of N-Tetracosanoyl-D-sphingosine 1-benzoate powder. The information is

compiled to ensure laboratory safety and experimental success.

Section 1: Product Information and Safety Data
Summary
N-Tetracosanoyl-D-sphingosine 1-benzoate is a complex sphingolipid, a derivative of D-

sphingosine acylated with a very-long-chain fatty acid (tetracosanoic acid, C24:0) and esterified

with a benzoate group at the 1-position. Understanding its chemical nature is crucial for its

proper handling.
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Property Value

Synonyms N-Lignoceroyl-D-sphingosine 1-benzoate

CAS Number 123446-98-0[1]

Molecular Formula C₄₉H₈₇NO₄[1]

Molecular Weight 754.22 g/mol [1]

Hazard Identification and Safety Precautions:

While specific hazard data for N-Tetracosanoyl-D-sphingosine 1-benzoate is limited, it is

prudent to handle it as a potentially hazardous substance. General good laboratory practices

should always be followed.

Hazard Precautionary Statement

Acute Toxicity
Data not available. Avoid direct contact and

inhalation.

Skin Corrosion/Irritation
May cause skin irritation. Wear protective gloves

and clothing.[2]

Eye Damage/Irritation
May cause serious eye irritation. Wear safety

glasses or goggles.[2]

Respiratory Sensitization
Avoid breathing dust. Handle in a well-ventilated

area or with respiratory protection.[2]

Section 2: Safe Handling and Storage Protocols
2.1 Personal Protective Equipment (PPE)

A comprehensive set of PPE is mandatory when handling N-Tetracosanoyl-D-sphingosine 1-
benzoate powder to prevent exposure.
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PPE Specification

Gloves
Chemical-resistant gloves (e.g., nitrile)

inspected before use.

Eye Protection
Safety glasses with side shields or chemical

safety goggles.

Lab Coat Standard laboratory coat.

Respiratory Protection
Use a NIOSH-approved respirator if handling

large quantities or if dust cannot be controlled.

2.2 Storage Conditions

Proper storage is critical to maintain the integrity and stability of the compound.

Parameter Recommendation

Temperature
Store in a freezer at -20°C for long-term storage.

[3]

Atmosphere

Store under an inert atmosphere (e.g., argon or

nitrogen) if possible, especially for unsaturated

lipids.[4]

Container
Store in a tightly sealed glass vial with a Teflon-

lined cap.[4]

Light Protect from light.

2.3 Spill and Disposal Procedures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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Procedure Steps

Spill Cleanup

1. Evacuate the area. 2. Wear appropriate PPE.

3. Gently sweep up the powder, avoiding dust

generation. 4. Place in a sealed container for

disposal. 5. Clean the spill area with a suitable

solvent (e.g., ethanol) and then with soap and

water.

Disposal

Dispose of waste in accordance with local,

state, and federal regulations. This may involve

incineration by a licensed chemical disposal

company.

Section 3: Experimental Protocols
3.1 Preparation of Stock Solutions

Due to the hydrophobic nature of very-long-chain ceramides, dissolving N-Tetracosanoyl-D-
sphingosine 1-benzoate requires specific solvents and techniques.

Protocol 3.1.1: Dissolving in Organic Solvents

Solvent Selection: Chloroform is a common solvent for ceramides, though it is only slightly

soluble in it.[5] A mixture of chloroform and methanol (e.g., 2:1 v/v) can improve solubility.[6]

For cell culture applications, ethanol or DMSO are preferred.

Procedure: a. Weigh the desired amount of N-Tetracosanoyl-D-sphingosine 1-benzoate
powder in a glass vial. b. Add the chosen solvent to the desired concentration (e.g., 1-10

mg/mL). c. To aid dissolution, gently warm the vial in a water bath (up to 40°C) and sonicate

until the solution is clear.[6] d. Store the stock solution at -20°C in a tightly sealed glass vial

with a Teflon-lined cap.

Protocol 3.1.2: Preparation for Cell Culture Applications

Delivering hydrophobic lipids to cells in an aqueous culture medium presents a challenge. The

following methods can be employed.
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Method A: Ethanol/Dodecane Vehicle[7]

Prepare a stock solution in 100% ethanol.

Prepare a working solution by diluting the stock in a vehicle of ethanol:dodecane (98:2

v/v).

Add the working solution to the cell culture medium with vigorous vortexing to disperse the

lipid. The final concentration of the vehicle in the medium should be kept low (e.g., <0.5%)

to avoid toxicity.

Method B: Bovine Serum Albumin (BSA) Complexation

Prepare a stock solution in an organic solvent (e.g., ethanol or chloroform:methanol).

Aliquot the desired amount into a new glass tube and evaporate the solvent under a

stream of nitrogen to form a thin lipid film.

Prepare a solution of fatty acid-free BSA in serum-free culture medium (e.g., 1-2% w/v).

Add the BSA solution to the lipid film and vortex or sonicate until the lipid is resuspended.

This forms a lipid-BSA complex that is more soluble in the aqueous medium.

3.2 Experimental Workflow for Cell Treatment

The following diagram illustrates a general workflow for treating cultured cells with N-
Tetracosanoyl-D-sphingosine 1-benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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